5-Amino-2-chlorobenzothiazole
Overview
Description
5-Amino-2-chlorobenzothiazole is a chemical compound with the molecular formula C7H5ClN2S . It has a molecular weight of 184.65 . The IUPAC name for this compound is 2-chloro-1,3-benzothiazol-5-amine .
Synthesis Analysis
The synthesis of 5-Amino-2-chlorobenzothiazole and its derivatives has been a subject of interest in recent years due to their biological activity . One method involves the use of 4-chloro-2-aminobenzenethiol and substituted aldehydes in the presence of Na2S2O5 as a catalyst .Molecular Structure Analysis
The molecular structure of 5-Amino-2-chlorobenzothiazole contains a total of 17 bonds, including 12 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 primary amine (aromatic), and 1 Thiazole .Chemical Reactions Analysis
5-Amino-2-chlorobenzothiazole has been used in various chemical reactions. For instance, it has been used as a starting reagent in the synthesis of 2-chloro-6-methylimidazo . It also undergoes condensation reaction with 4-acetamidobenzaldehyde to form tridentate Schiff base .Physical And Chemical Properties Analysis
5-Amino-2-chlorobenzothiazole is a solid at room temperature .Scientific Research Applications
Corrosion Inhibition
5-Amino-2-chlorobenzothiazole has been studied for its potential as a corrosion inhibitor. Research has shown that derivatives of aminothiazole, a related compound, can significantly inhibit mild steel corrosion in acidic solutions, indicating potential applications in industrial settings where corrosion resistance is crucial (Hassan, Abdelghani, & Amin, 2007).
Antiprion Activity
2-Aminothiazoles, a class of compounds including 5-Amino-2-chlorobenzothiazole, have been identified as having antiprion activity. This class of small molecules has shown promise in inhibiting prion-infected neuroblastoma cell lines, suggesting potential therapeutic applications in treating prion diseases (Gallardo-Godoy et al., 2011).
Anti-inflammatory Applications
Research on aminothiazole-featured pirinixic acid derivatives has revealed their potential as dual inhibitors of microsomal prostaglandin E2 synthase-1 and 5-lipoxygenase. These compounds, including variations of 5-Amino-2-chlorobenzothiazole, have shown improved potency in vivo and could serve as effective anti-inflammatory drugs (Hanke et al., 2013).
Synthesis and Modification
5-Amino-2-chlorobenzothiazole has been a subject of study in the context of chemical synthesis and modification. Research has explored the synthesis of derivatives under microwave irradiation, a method that could have implications in the synthesis of compounds with a range of biological activities (Khrustalev, 2009).
Photometric Determination
In the field of analytical chemistry, methods for the photometric determination of aminothiazoles have been developed. These methods are important for the quantitative analysis of compounds like 5-Amino-2-chlorobenzothiazole in various solutions, which is crucial for their application in veterinary medicine and other fields (Ballard & Spice, 1952).
Antibacterial Properties
Aminothiazole derivatives have been designed and evaluated for their antibacterial properties, particularly against Gram-negative bacteria such as Escherichia coli. This indicates the potential use of 5-Amino-2-chlorobenzothiazole derivatives in developing new antibacterial agents (Abu-Melha, 2018).
Safety And Hazards
The safety data sheet for 5-Amino-2-chlorobenzothiazole suggests that it may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and adequate ventilation is advised .
Future Directions
Benzothiazole derivatives, including 5-Amino-2-chlorobenzothiazole, have been the focus of many recent studies due to their wide range of biological activities. Future research is likely to continue exploring the synthesis of these compounds and their potential applications in medicine and other fields .
properties
IUPAC Name |
2-chloro-1,3-benzothiazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2S/c8-7-10-5-3-4(9)1-2-6(5)11-7/h1-3H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSXDZRWGMASOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)N=C(S2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00493271 | |
Record name | 2-Chloro-1,3-benzothiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00493271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-chlorobenzothiazole | |
CAS RN |
80945-82-0 | |
Record name | 2-Chloro-1,3-benzothiazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00493271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-1,3-benzothiazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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